Cas no 1798735-28-0 (N-(1-cyano-2-methylcyclopentyl)-2-[(3,5-difluorophenyl)formamido]acetamide)

• Product Name: N-(1-cyano-2-methylcyclopentyl)-2-[(3,5-difluorophenyl)formamido]acetamide
• CAS No: 1798735-28-0
• MF: C₁₆H₁₇F₂N₃O₂
• MW: 321.321890592575
• CID: 6147815
• PubChem ID: 86796468
• Update Time: 2025-10-24

N-(1-cyano-2-methylcyclopentyl)-2-[(3,5-difluorophenyl)formamido]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-6592994
• 1798735-28-0
• N-[2-[(1-cyano-2-methylcyclopentyl)amino]-2-oxoethyl]-3,5-difluorobenzamide
• AKOS033561149
• N-(1-cyano-2-methylcyclopentyl)-2-[(3,5-difluorophenyl)formamido]acetamide

• Inchi： 1S/C16H17F2N3O2/c1-10-3-2-4-16(10,9-19)21-14(22)8-20-15(23)11-5-12(17)7-13(18)6-11/h5-7,10H,2-4,8H2,1H3,(H,20,23)(H,21,22)
• InChI Key： AGGSMCXMDHKOQW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(NCC(NC1(C#N)CCCC1C)=O)=O)F

Computed Properties

• Exact Mass: 321.12888312g/mol
• Monoisotopic Mass: 321.12888312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82Ų

Additional information on N-(1-cyano-2-methylcyclopentyl)-2-[(3,5-difluorophenyl)formamido]acetamide

N-(1-Cyano-2-Methylcyclopentyl)-2-[(3,5-Difluorophenyl)Formamido]Acetamide: A Comprehensive Overview

The compound N-(1-cyano-2-methylcyclopentyl)-2-[(3,5-difluorophenyl)formamido]acetamide, identified by the CAS number 1798735-28-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and current research trends surrounding this compound.

The molecular structure of N-(1-cyano-2-methylcyclopentyl)-2-[(3,5-difluorophenyl)formamido]acetamide is characterized by a cyclopentane ring substituted with a cyano group and a methyl group. The presence of the cyano group introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. Additionally, the formamido group attached to the acetamide moiety contributes to the molecule's ability to participate in hydrogen bonding, a critical factor in determining its solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The cyclopentane ring's rigidity provides a stable scaffold for attaching various functional groups, making it an ideal candidate for drug design. Furthermore, the fluorine atoms in the 3,5-difluorophenyl group enhance the molecule's lipophilicity, which is essential for crossing biological membranes.

The synthesis of N-(1-cyano-2-methylcyclopentyl)-2-[(3,5-difluorophenyl)formamido]acetamide involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, transition metal catalysts have been employed to facilitate key transformations, such as the formation of the amide bond between the cyclopentane derivative and the formamido group.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable amide bonds makes it a valuable component in polymer chemistry. Researchers are investigating its use in creating high-performance polymers with tailored mechanical and thermal properties. Additionally, its fluorinated aromatic ring could contribute to improved electronic properties in advanced materials.

From an environmental perspective, understanding the degradation pathways of N-(1-cyano-2-methylcyclopentyl)-2-[(3,5-difluorophenyl)formamido]acetamide is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV light or microbial action, the compound undergoes hydrolysis or oxidative cleavage. These findings are essential for developing sustainable practices in its production and disposal.

In conclusion, N-(1-cyano-2-methylcyclopentyl)-2-[(3,5-difluorophenyl)formamido]acetamide (CAS No: 1798735-28-0) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.